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Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, structure, and synthesis of Dimethyl 5-methylisophthalate (CAS 17649-58-0).

Additionally, it explores potential, though not yet experimentally confirmed, biological activities

and signaling pathways based on the behavior of structurally related molecules, offering a

roadmap for future research.

Core Properties and Structure
Dimethyl 5-methylisophthalate is an aromatic diester with the molecular formula C₁₁H₁₂O₄.[1]

It is a key intermediate in the synthesis of various polymers and resins.[1]

Chemical Structure
The structure of Dimethyl 5-methylisophthalate consists of a benzene ring substituted with

two methyl ester groups at positions 1 and 3, and a methyl group at position 5.
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Start: 5-methylisophthalic acid

Add Methanol (solvent) and
 a catalytic amount of H₂SO₄

Reflux the mixture

Quench with water and
neutralize with NaHCO₃

Filter the crude product

Recrystallize from a suitable solvent
(e.g., ethanol/water)

End: Pure Dimethyl 5-methylisophthalate
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Start: Dimethyl 5-methylisophthalate

Treat relevant cell lines (e.g., macrophages, cancer cells)
 with varying concentrations of the compound

Assess cytotoxicity (e.g., MTT assay)

Investigate target pathways:
- Nrf2/HO-1 (Western Blot, qPCR)
- PI3K/AKT/mTOR (Western Blot)

Non-toxic concentrations

Perform functional assays:
- Anti-inflammatory (e.g., cytokine measurement)

- Anti-proliferative (e.g., cell cycle analysis)

End: Elucidation of biological activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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